Cas no 735223-72-0 (1,4-Benzenediol, 2-amino-5-methoxy- (9CI))

• Product Name: 1,4-Benzenediol, 2-amino-5-methoxy- (9CI)
• CAS No: 735223-72-0
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 559597
• Update Time: 2024-03-05

1,4-Benzenediol, 2-amino-5-methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, 2-amino-5-methoxy- (9CI)

• Inchi： 1S/C7H9NO3/c1-11-7-3-5(9)4(8)2-6(7)10/h2-3,9-10H,8H2,1H3
• InChI Key： LQPSDWSPVWMCSC-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OC)=C(O)C=C1N

Computed Properties

• Exact Mass: 155.058
• Monoisotopic Mass: 155.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 75.7A^2